Cas no 1805012-21-8 (Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805012-21-8
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4848502
• Update Time: 2025-05-24

Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H12F2N2O2/c1-16-8(15)4-6-2-3-14-9(10(11)12)7(6)5-13/h2-3,10H,4-5,13H2,1H3
• InChI Key： WFWYXBZFPSWJPY-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=CN=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate

Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate, with the CAS number 1805012-21-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyridine ring structure, has been the subject of extensive research due to its potential applications in drug development and as a precursor for advanced materials. The compound's structure, which includes a methyl group attached to the pyridine ring at position 4, along with an aminomethyl group at position 3 and a difluoromethyl group at position 2, contributes to its versatile chemical properties.

The synthesis of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate involves a series of intricate organic reactions, including nucleophilic substitutions and Friedel-Crafts acylations. Recent studies have focused on optimizing these reaction pathways to enhance yield and purity, making the compound more accessible for large-scale production. Researchers have also explored the use of catalytic systems, such as palladium-catalyzed cross-couplings, to streamline the synthesis process further.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. The presence of an aminomethyl group and a difluoromethyl group provides opportunities for functionalization, enabling the creation of derivatives with diverse biological activities. For instance, derivatives of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate have been investigated for their anti-inflammatory and anticancer properties. These studies have revealed that certain derivatives can inhibit key enzymes involved in inflammation and apoptosis, making them potential candidates for therapeutic interventions.

In addition to its medicinal applications, this compound has also been explored in the context of materials science. The pyridine ring structure lends itself well to coordination chemistry, allowing for the formation of metal-organic frameworks (MOFs) with unique properties. Recent research has demonstrated that Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate can serve as a versatile ligand in MOF synthesis, enabling the creation of materials with high surface area and selectivity for gas adsorption. These findings have opened new avenues for its use in catalysis and energy storage technologies.

The physical and chemical properties of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate have been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, stability, and reactivity under various conditions. For example, X-ray crystallography has revealed that the compound adopts a planar conformation due to the rigidity of the pyridine ring, which enhances its ability to participate in π-π interactions—a critical factor in many chemical reactions.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate. Initial studies suggest that the compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for safe disposal or recycling.

In conclusion, Methyl 3-(aminom methyl)-2-(difluorom ethyl)pyridin e-4-acetate (CAS No: 1805012-21-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, versatile reactivity, and promising applications make it a valuable addition to both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.